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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of
Phenylalanylphenylalanine methyl ester (Phe-Phe-OMe), a dipeptide derivative of significant
interest in biochemical and pharmaceutical research. This document collates available data on
its physicochemical characteristics, synthesis, and spectroscopic profile. Additionally, it
explores the potential biological activities of phenylalanine-containing dipeptides and discusses
relevant experimental protocols.

Chemical and Physical Properties

Phenylalanylphenylalanine methyl ester is a dipeptide composed of two phenylalanine
residues with the C-terminus protected as a methyl ester. Its fundamental properties are crucial
for its application in research and development.

Table 1: Physicochemical Properties of Phenylalanylphenylalanine Methyl Ester
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Property Value Source

methyl (2S)-2-[[(2S)-2-amino-

IUPAC Name 3-phenylpropanoyl]lamino]-3- PubChem
phenylpropanoate
Molecular Formula C19H22N203 PubChem[1]
Molecular Weight 326.4 g/mol PubChem[1]
CAS Number 13082-29-6 PubChem[1]
Appearance Solid (predicted) General Chemical Knowledge

Not available. A related
compound, N-Acetyl-L-
Melting Point phenylalanyl-L-phenylalanine General Chemical Knowledge
methyl ester, has a melting
point of 170-171 °C.

Boiling Point Not available.

Expected to be soluble in
organic solvents like methanol,

Solubility ethanol, and dimethyl General Chemical Knowledge
sulfoxide. Limited solubility in

water.

Synthesis and Characterization

The synthesis of Phenylalanylphenylalanine methyl ester typically involves standard peptide
coupling techniques. A general approach is outlined below, which can be adapted from
protocols for similar dipeptides.

General Synthesis Protocol

The synthesis of Phenylalanylphenylalanine methyl ester can be achieved through the
coupling of an N-protected phenylalanine derivative (e.g., Boc-Phe-OH or Z-Phe-OH) with L-
phenylalanine methyl ester hydrochloride, followed by the deprotection of the N-terminal
protecting group.
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Experimental Workflow for Synthesis:

Peptide Coupling

H-Phe-OMe-HCI Deprotection Purification
Coupling Reag::;((e.g., DCC/HOBY or HATU) Boc-Phe-Phe-OMe —H».—» H-Phe-Phe-OMe 74»-—» Pure H-Phe-Phe-OMe
Boc-Phe-OH

e.g., DIPEA)

Click to download full resolution via product page

A generalized workflow for the synthesis of Phenylalanylphenylalanine methyl ester.

Detailed Methodology:

o Coupling Reaction: To a solution of N-Boc-L-phenylalanine and a coupling agent (e.g., DCC
and HOBt, or HATU) in an appropriate solvent (e.g., DMF or DCM), L-phenylalanine methyl
ester hydrochloride and a base (e.g., DIPEA or NMM) are added. The reaction mixture is
stirred at room temperature until completion, typically monitored by TLC or LC-MS.

o Work-up and Purification of Protected Dipeptide: The reaction mixture is filtered to remove
any precipitated by-products. The filtrate is then subjected to an aqueous work-up to remove
water-soluble impurities. The organic layer is dried and concentrated under reduced
pressure. The crude Boc-Phe-Phe-OMe can be purified by flash column chromatography.

o Deprotection: The purified Boc-Phe-Phe-OMe is dissolved in a suitable solvent (e.g., DCM)
and treated with an acid (e.qg., trifluoroacetic acid) to remove the Boc protecting group. The
reaction is typically carried out at room temperature and monitored by TLC or LC-MS.

 Final Purification: Upon completion of the deprotection, the solvent is removed under
reduced pressure. The resulting crude product, Phenylalanylphenylalanine methyl ester,
is then purified by a suitable method, such as preparative HPLC, to yield the final product.
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Spectroscopic Data

While specific spectroscopic data for the unprotected Phenylalanylphenylalanine methyl
ester is not readily available in the searched literature, data for the N-Boc protected derivative,
(S,S)-Boc-Phe-Phe-OMe, provides valuable insight into the expected spectral characteristics.

Table 2: Spectroscopic Data for (S,S)-Boc-Phe-Phe-OMe

Technique Observed Peaks / Signals

Characteristic signals for the aromatic protons of

the two phenylalanine residues, the a-protons,
1H NMR

B-protons, the methyl ester protons, and the

protons of the Boc protecting group.[2]

Resonances corresponding to the carbonyl

carbons of the peptide bond and the methyl

ester, the aromatic carbons of the phenylalanine
13C NMR _ .

side chains, the a and (3 carbons, the methyl

ester carbon, and the carbons of the Boc

protecting group.[2]

Expected to show characteristic absorption
ETIR bands for N-H stretching (amide), C=0
stretching (amide and ester), and aromatic C-H

and C=C stretching.

The mass spectrum would show the molecular
M s ion peak corresponding to the mass of the
ass Spectrometry ) o
molecule, along with characteristic

fragmentation patterns.

Potential Biological Activities and Signaling
Pathways

Research into the biological activities of phenylalanine-containing dipeptides suggests a range
of potential therapeutic applications. While studies specifically on Phenylalanylphenylalanine
methyl ester are limited, related compounds have demonstrated notable effects.
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Antimicrobial and Antifungal Activity

Studies have shown that dipeptides containing phenylalanine can exhibit antimicrobial and
antifungal properties. The activity is often dependent on the overall hydrophobicity and charge
of the molecule. For instance, cationic surfactant analogues derived from L-Phenylalanine
esters have been shown to be more active against Gram-positive than Gram-negative bacteria,
with activity increasing with the length of the alkyl chain.[3][4]

Anticancer Activity

A novel L-phenylalanine dipeptide derivative, HXL131, has been shown to inhibit the growth
and metastasis of prostate cancer cells. This effect was linked to the upregulation of Dual
Specificity Phosphatase 1 (DUSP1) and TNF Superfamily Member 9 (TNFSF9). This suggests
a potential mechanism of action involving the modulation of key signaling pathways in cancer
progression.

Potential Signaling Pathway Involvement in Prostate Cancer:

HXL131
(Phe-dipeptide derivative)

pregulates Upregulates

TNFSF9

Inhibits Inhibits

Cell Proliferation Cell Metastasis

Click to download full resolution via product page

Proposed mechanism of action for a phenylalanine dipeptide derivative in prostate cancer.

Impact on Insulin Signhaling
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Research has indicated that elevated levels of phenylalanine can impair insulin signaling. This
occurs through the modification of the insulin receptor beta subunit (IR(), leading to its
inactivation and a subsequent reduction in glucose uptake. This finding suggests that
phenylalanine-containing compounds could potentially influence metabolic pathways.

Conclusion

Phenylalanylphenylalanine methyl ester is a dipeptide derivative with potential applications
in various fields of research, particularly in drug development. While a complete
physicochemical and biological profile is still emerging, existing data on related compounds
provide a strong foundation for future investigations. The synthesis can be achieved through
standard peptide chemistry, and its characterization would rely on established spectroscopic
techniques. The potential for antimicrobial and anticancer activities, along with its possible role
in metabolic signaling, makes Phenylalanylphenylalanine methyl ester a compelling target
for further study. This guide serves as a foundational resource for researchers embarking on
the exploration of this and similar dipeptide structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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